Cas no 1804316-95-7 (3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride)

• Product Name: 3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride
• CAS No: 1804316-95-7
• MF: C₇HClF₄N₂O₄
• MW: 288.540454626083
• CID: 4829150
• Update Time: 2025-05-23

3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride

• Inchi： 1S/C7HClF4N2O4/c8-5(15)2-1-3(14(16)17)13-6(4(2)9)18-7(10,11)12/h1H
• InChI Key： ZRPSGSUZHOOMLO-UHFFFAOYSA-N
• SMILES： ClC(C1C=C([N+](=O)[O-])N=C(C=1F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 3.1
• Topological Polar Surface Area: 85

Additional information on 3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride

3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1804316-95-7)

3-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride, a highly specialized organic compound with the CAS registry number 1804316-95-7, has garnered significant attention in the field of chemical synthesis and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorine, nitro, and trifluoromethoxy groups, along with a carbonyl chloride functional group. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable precursor in the synthesis of advanced materials and pharmaceutical agents.

The synthesis of 3-fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride involves a series of carefully optimized reactions, including nucleophilic aromatic substitution and oxidation processes. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for research and industrial applications. Its structure is particularly appealing due to the presence of electron-withdrawing groups, which enhance reactivity in various chemical transformations.

One of the most notable applications of this compound is in the development of high-performance polymers and coatings. The trifluoromethoxy group contributes to excellent thermal stability and chemical resistance, while the nitro group enhances mechanical properties. Researchers have recently explored its use as a monomer in polyurethane synthesis, where it demonstrates superior adhesion properties under harsh environmental conditions.

In the pharmaceutical industry, 3-fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride serves as an intermediate in the production of bioactive molecules targeting various diseases. Its ability to participate in nucleophilic acyl substitutions makes it ideal for constructing peptide bonds and other complex molecular frameworks. Recent studies have highlighted its potential in anti-cancer drug design, where it acts as a scaffold for attaching functional groups that enhance drug delivery efficiency.

The environmental impact of this compound has also been a subject of recent research. Studies indicate that while it exhibits high stability under normal conditions, controlled degradation pathways can be developed to minimize ecological risks. Its resistance to photodegradation and biodegradation underscores the need for proper handling and disposal procedures in industrial settings.

In conclusion, 3-fluoro-6-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1804316-95) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies, positions it as a key player in modern chemical innovation. Continued research into its properties and potential uses will undoubtedly unlock new opportunities for its utilization in both academic and industrial contexts.